Ethyl 5H-pyrrolo[3,2-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5H-pyrrolo[3,2-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C9H9N3O2/c1-2-14-9(13)7-3-6-8(12-7)4-10-5-11-6/h3-5,12H,2H2,1H3
• InChI Key: UHRBVNIQTBMOCS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=NC=NC=C2N1
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol

Description

Ethyl 5H-pyrrolo[3,2-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Derivatives

Ethyl 5H-pyrrolo[3,2-d]pyrimidine-6-carboxylate is used in the synthesis of various novel derivatives. For instance, it is involved in the synthesis of 3H‐Pyrrolo[3,2‐d]pyrimidin‐4(5H)‐one derivatives through reactions with triphenylphosphine, hexachloroethane, and triethylamine (He, Yan & Ding, 2014). Similarly, it aids in the formation of Spiro[Pyrrolo[2,1-b][1,3]Benzothiazole-3,2′-[1,3]Thiazolo[3,2-a] Pyrimidine] via cycloaddition reactions (Zeng, Ren, Fu & Li, 2018).

Biological Activity and Heterocyclic Systems

The compound has been used in the preparation of heterocyclic systems with potential biological activity. For example, ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, a related compound, was found to have excellent biocidal properties against bacteria and fungi (Youssef, Abbady, Ahmed & Omar, 2011).

Advanced Synthesis Techniques

The compound is pivotal in the development of advanced synthesis techniques. It has been used in microwave-assisted synthesis methods, demonstrating time reduction and yield improvements, and the synthesized derivatives showed potential as antioxidants and antimicrobial agents (Youssef & Amin, 2012).

Versatility in Organic Chemistry

The versatility of this compound in organic chemistry is evident in its use for creating a variety of compounds, including thiazolo[3,2-a]pyrimido[4,5-d]oxazin derivatives (Ren, Hu, Huang & Li, 2018). This demonstrates the compound's role in expanding the scope of chemical synthesis.